Cas no 73935-94-1 (Caespitenene)

• Product Name: Caespitenene
• CAS No: 73935-94-1
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 577286
• Update Time: 2024-03-01

Caespitenene Chemical and Physical Properties

Names and Identifiers

• Spiro[cycloprop[e]indene-2(1H),2'-oxirane],1a,3,3a,4,5,6b-hexahydro-3',3',3a,6b-tetramethyl- (9CI)
• Caespitenene
• Caespitene
• CID 100939649
• Spiro[cycloprop[e]indene-2(1H),2'-oxirane], 1a,3,3a,4,5,6b-hexahydro-3',3',3a,6b-tetramethyl- (9CI)

• Inchi： 1S/C15H22O/c1-12(2)15(16-12)9-13(3)7-5-6-10(13)14(4)8-11(14)15/h6,11H,5,7-9H2,1-4H3
• InChI Key： RFQBNNFEDZVDCE-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C21CC1(C)CCC=C1C1(C)CC21

Computed Properties

• Exact Mass: 218.167
• Monoisotopic Mass: 218.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 283.4±29.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Pseudoguaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Pseudoguaianes